Cas no 175201-47-5 (2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-)

• Product Name: 2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-
• CAS No: 175201-47-5
• MF: C₁₁H₈ClNO₄S₂
• MW: 317.76851940155
• CID: 111855
• PubChem ID: 10519560
• Update Time: 2025-11-02

2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-
• 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylic acid
• 3-AMINO-4-[(4-CHLOROPHENYL)SULPHONYL]THIOPHENE-2-CARBOXYLIC ACID
• 3-Amino-2-carboxy-4-[(4-chlorophenyl)sulphonyl]thiophene
• 3-Amino-4-(4-chlorobenzenesulphonyl)thiophene-2-carboxylic acid
• SCHEMBL7806620
• 3-Amino-4-(4-chlorobenzene-1-sulfonyl)thiophene-2-carboxylic acid
• DTXSID20441219
• 2-Thiophenecarboxylic acid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-
• 175201-47-5
• MFCD00173768

• Inchi： 1S/C11H8ClNO4S2/c12-6-1-3-7(4-2-6)19(16,17)8-5-18-10(9(8)13)11(14)15/h1-5H,13H2,(H,14,15)
• InChI Key： MNBSBKFCJJWHEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=CSC(C(=O)O)=C1N)(=O)=O

Computed Properties

• Exact Mass: 316.95844
• Monoisotopic Mass: 316.9583278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 97.46

Additional information on 2-Thiophenecarboxylicacid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-

3-Amino-4-[(4-chlorophenyl)sulfonyl]-2-thiophenecarboxylic Acid (CAS 175201-47-5): Properties, Applications, and Market Insights

3-Amino-4-[(4-chlorophenyl)sulfonyl]-2-thiophenecarboxylic acid (CAS 175201-47-5) is a specialized thiophene derivative with significant potential in pharmaceutical and material science applications. This compound, also referred to as 2-Thiophenecarboxylic acid, 3-amino-4-[(4-chlorophenyl)sulfonyl]-, features a unique molecular structure combining a thiophene ring, sulfonyl group, and carboxylic acid functionality. Its structural complexity makes it valuable for researchers exploring novel drug candidates and advanced materials.

The growing interest in sulfonamide-containing compounds and heterocyclic carboxylic acids has positioned this molecule as a subject of increasing research attention. Recent studies highlight its potential as a building block for small molecule therapeutics, particularly in areas such as enzyme inhibition and receptor modulation. The presence of both amino and carboxylic acid groups provides multiple sites for chemical modification, making it versatile for medicinal chemistry applications.

From a synthetic chemistry perspective, 3-amino-4-[(4-chlorophenyl)sulfonyl]-2-thiophenecarboxylic acid offers interesting challenges and opportunities. The thiophene core contributes to the compound's electronic properties, while the sulfonyl bridge enhances its stability and potential for forming hydrogen bonds. These characteristics are particularly relevant in current research trends focusing on bioisosteric replacements and molecular diversity in drug design.

In material science applications, this compound shows promise for developing organic semiconductors and conductive polymers. The combination of π-conjugated systems (thiophene) with polar functional groups (sulfonyl and carboxyl) creates interesting electronic properties that could be exploited in organic electronic devices. Researchers are investigating its potential in organic thin-film transistors (OTFTs) and organic photovoltaic materials.

The global market for specialty thiophene derivatives has shown steady growth, driven by increasing demand from the pharmaceutical and electronics industries. As a research chemical, 3-amino-4-[(4-chlorophenyl)sulfonyl]-2-thiophenecarboxylic acid is primarily supplied to academic institutions and pharmaceutical R&D departments. Current market analysis suggests growing interest in this compound from researchers working on targeted drug delivery systems and precision medicine approaches.

Quality control and characterization of CAS 175201-47-5 require advanced analytical techniques. Common methods include high-performance liquid chromatography (HPLC) for purity assessment, nuclear magnetic resonance (NMR) for structural confirmation, and mass spectrometry for molecular weight verification. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that researchers should consider for experimental design.

Storage and handling recommendations for 2-Thiophenecarboxylic acid, 3-amino-4-[(4-chlorophenyl)sulfonyl]- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken to maintain compound integrity. Suppliers typically recommend storage in cool, dry conditions, protected from light and moisture to ensure long-term stability.

Recent patent literature reveals increasing applications of this compound in medicinal chemistry, particularly as an intermediate in the synthesis of more complex molecules. Several patent filings describe its use in creating kinase inhibitors and anti-inflammatory agents, reflecting the pharmaceutical industry's interest in this structural motif. The chlorophenyl sulfonyl moiety appears particularly valuable for enhancing binding affinity in certain biological targets.

Environmental and regulatory considerations for 3-amino-4-[(4-chlorophenyl)sulfonyl]-2-thiophenecarboxylic acid are currently under review as research into its applications expands. While not currently subject to stringent regulations, researchers should monitor evolving guidelines concerning sulfonamide compounds and chlorinated aromatics in their respective jurisdictions.

Future research directions for CAS 175201-47-5 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's multifunctional nature makes it suitable for creating bifunctional linkers in drug discovery. Additionally, its electronic properties warrant further investigation for organic electronics applications in emerging technologies.

For researchers sourcing this compound, it's essential to verify certificate of analysis documentation and confirm the supplier's quality standards. Reputable suppliers provide detailed specifications including purity levels, residual solvent content, and structural characterization data. These quality parameters are particularly important for pharmaceutical applications where compound consistency directly impacts research outcomes.

The synthesis of 3-amino-4-[(4-chlorophenyl)sulfonyl]-2-thiophenecarboxylic acid typically involves multi-step organic transformations starting from commercially available thiophene precursors. Recent methodological improvements have focused on optimizing yield and reducing environmental impact through green chemistry principles. These advances are particularly relevant given the growing emphasis on sustainable chemical processes in both academic and industrial settings.

In conclusion, 2-Thiophenecarboxylic acid, 3-amino-4-[(4-chlorophenyl)sulfonyl]- (CAS 175201-47-5) represents an important building block in modern chemical research. Its unique structural features and multifunctional nature make it valuable for diverse applications ranging from pharmaceutical development to advanced materials. As research into heterocyclic compounds and functionalized aromatics continues to expand, this compound is likely to see increasing utilization across multiple scientific disciplines.